Cas no 811788-89-3 ((S)-4-(3-((Tert-butoxycarbonyl)amino)-2-oxopyrrolidin-1-YL)-3-fluorobenzoic acid)

• Product Name: (S)-4-(3-((Tert-butoxycarbonyl)amino)-2-oxopyrrolidin-1-YL)-3-fluorobenzoic acid
• CAS No: 811788-89-3
• MF: C₁₆H₁₉FN₂O₅
• MW: 338.330868005753
• CID: 4823056
• Update Time: 2025-06-14

(S)-4-(3-((Tert-butoxycarbonyl)amino)-2-oxopyrrolidin-1-YL)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-(3-((TERT-BUTOXYCARBONYL)AMINO)-2-OXOPYRROLIDIN-1-YL)-3-FLUOROBENZOIC ACID
• 3-fluoro-4-[(3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxopyrrolidin-1-yl]benzoic acid
• (S)-4-(3-((Tert-butoxycarbonyl)amino)-2-oxopyrrolidin-1-YL)-3-fluorobenzoic acid

• Inchi： 1S/C16H19FN2O5/c1-16(2,3)24-15(23)18-11-6-7-19(13(11)20)12-5-4-9(14(21)22)8-10(12)17/h4-5,8,11H,6-7H2,1-3H3,(H,18,23)(H,21,22)/t11-/m0/s1
• InChI Key： YBGKVNCKNQWBKD-NSHDSACASA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1N1C([C@H](CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 519
• XLogP3: 1.8
• Topological Polar Surface Area: 95.9

Additional information on (S)-4-(3-((Tert-butoxycarbonyl)amino)-2-oxopyrrolidin-1-YL)-3-fluorobenzoic acid

Research Brief on (S)-4-(3-((Tert-butoxycarbonyl)amino)-2-oxopyrrolidin-1-YL)-3-fluorobenzoic acid (CAS: 811788-89-3)

The compound (S)-4-(3-((Tert-butoxycarbonyl)amino)-2-oxopyrrolidin-1-YL)-3-fluorobenzoic acid (CAS: 811788-89-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (S)-4-(3-((Tert-butoxycarbonyl)amino)-2-oxopyrrolidin-1-YL)-3-fluorobenzoic acid as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the fluorobenzoic acid moiety and the tert-butoxycarbonyl (Boc)-protected amino group, make it a versatile building block for the development of targeted therapeutics. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and microwave-assisted reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of (S)-4-(3-((Tert-butoxycarbonyl)amino)-2-oxopyrrolidin-1-YL)-3-fluorobenzoic acid exhibited potent inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and tissue remodeling.

Further investigations have explored the pharmacokinetic properties of this compound, including its stability, bioavailability, and metabolic pathways. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its behavior in biological systems. These studies have provided valuable insights into the compound's potential as a lead candidate for further drug development.

In conclusion, (S)-4-(3-((Tert-butoxycarbonyl)amino)-2-oxopyrrolidin-1-YL)-3-fluorobenzoic acid (CAS: 811788-89-3) represents a promising scaffold for the design of novel therapeutic agents. Its synthetic accessibility, biological activity, and favorable pharmacokinetic profile make it a valuable tool for researchers in the chemical biology and medicinal chemistry fields. Future studies should focus on optimizing its derivatives for enhanced efficacy and reduced toxicity, paving the way for clinical applications.